Cas no 15104-46-8 (Tetramethyl-1,2-phenylenediphosphonate)

• Product Name: Tetramethyl-1,2-phenylenediphosphonate
• CAS No: 15104-46-8
• MF: C₁₀H₁₆O₆P₂
• MW: 294.177965164185
• MDL: MFCD00142461
• CID: 87486
• PubChem ID: 24870511
• Update Time: 2025-04-18

Tetramethyl-1,2-phenylenediphosphonate Chemical and Physical Properties

Names and Identifiers

• 1,2-BIS(DIMETHOXYPHOSPHORYL)BENZENE
• TETRAMETHYL 1,2-PHENYLENEDIPHOSPHONATE
• TETRAMETHYL O-PHENYLENEDIPHOSPHONATE
• bis-1,2-dimethoxyphosphoryl benzene
• Tetramethyl-1,2-phenylenediphosphonate
• 1,2-Bis(dimethoxyphosphoryl)benzene,97%
• 1,2-BIS(DIMETHOXYPHOSPHORYL)BENZENE 99%
• 1,2-Bis(dimethoxyphosphoryl)benzene,99%
• MFCD00142461
• 15104-46-8
• dimethyl [2-(dimethoxyphosphoryl)phenyl]phosphonate
• CS-0108199
• FT-0738207
• Phosphonic acid, P,P'-1,2-phenylenebis-, P,P,P',P'-tetramethyl ester
• J-008773
• SCHEMBL4292841
• CHEMBL262339
• AS-72452
• Tetramethyl-1,2-phenylenediphosphonate, 97%
• bis(dimethoxyphosphoryl)benzene
• Tetramethyl 1,2-phenylenebis(phosphonate)
• Tetramethyl1,2-phenylenebis(phosphonate)
• AKOS002272621
• DTXSID70369772
• Phosphonic acid,p,p'-1,2-phenylenebis-,p,p,p',p'-tetramethyl ester
• DIMETHYL 2-(DIMETHOXYPHOSPHORYL)PHENYLPHOSPHONATE
• 1,2-BIS(DIMETHOXYPHOSPHORYL)BENZEN

• MDL： MFCD00142461
• Inchi： 1S/C10H16O6P2/c1-13-17(11,14-2)9-7-5-6-8-10(9)18(12,15-3)16-4/h5-8H,1-4H3
• InChI Key： TUKTVDDATWNXSN-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1P(=O)(OC)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 294.04200
• Monoisotopic Mass: 294.042211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.26
• Melting Point: 82-83 °C (lit.)
• Boiling Point: 373.6 °C at 760 mmHg
• Flash Point: 193.3 °C
• Refractive Index: 1.477
• PSA: 90.68000
• LogP: 1.90900
• Solubility: Not determined

Tetramethyl-1,2-phenylenediphosphonate Security Information

• Hazardous Material transportation number：UN3464
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters